Cas no 5588-22-7 (Benzenemethanol,2-chloro-a-[[(1-methylethyl)amino]methyl]-,hydrochloride, hydrate (1:1:1))
5588-22-7 structure
Product Name:Benzenemethanol,2-chloro-a-[[(1-methylethyl)amino]methyl]-,hydrochloride, hydrate (1:1:1)
CAS No:5588-22-7
MF:C11H19Cl2NO2
MW:268.180061578751
CID:367787
PubChem ID:21784
Update Time:2025-04-19
Benzenemethanol,2-chloro-a-[[(1-methylethyl)amino]methyl]-,hydrochloride, hydrate (1:1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol,2-chloro-a-[[(1-methylethyl)amino]methyl]-,hydrochloride, hydrate (1:1:1)
- 1-(2-chlorophenyl)-2-(propan-2-ylamino)ethanol hydrate hydrochloride
- 1-(o-Chlorophenyl)-2-(isopropylamino)ethanolhydrochloride hydrate
- 20025
- Benzenemethanol,2-chloro-a-[[(1-methylethyl)amino]methyl]-,hydrochloride, monohydrate (9CI)
- Benzyl alcohol, o-chloro-a-[(isopropylamino)methyl]-,hydrochloride, monohydrate (8CI)
- Clorprenaline hydrochloride hydrate
- Compound20025
- Isoprophenamine hydrochloride hydrate
- o-Chloro-a-[(isopropylamino)methyl]benzylalcohol hydrochloride hydrate
- CLORPRENALINE HYDROCHLORIDE [WHO-DD]
- T6CRE6WE0W
- Q27289733
- O-Chloro-alpha[(isopropylamino)methyl]benzyl alcohol hydrochloride monohydrate
- Asthone
- Clorprenaline hydrochloride (JAN/USAN)
- CLORPRENALINE HYDROCHLORIDE [USAN]
- Broncon
- clorprenalin hydrochlorid-1-wasser
- CHEBI:31422
- D01835
- CLORPRENALINE HYDROCHLORIDE MONOHYDRATE [MI]
- Kalutein
- Fusca
- Pentadoll
- BENZENEMETHANOL, 2-CHLORO-.ALPHA.-(((1-METHYLETHYL)AMINO)METHYL)-, HYDROCHLORIDE, MONOHYDRATE
- 5588-22-7
- 1-(2-Chlorophenyl)-2-[(propan-2-yl)amino]ethan-1-ol--hydrogen chloride--water (1/1/1)
- o-Chloro-alpha-((isopropylamino)methyl)benzyl alcohol hydrochloride monohydrate
- CHEMBL3989576
- Clopinerin
- Benzenemethanol, 2-chloro-alpha-(((1-methylethyl)amino)methyl)-, hydrochloride, monohydrate
- Benzyl alcohol, o-chloro-alpha-((isopropylamino)methyl)-, hydrochloride, monohydrate
- Clorprenaline hydrochloride monohydrate
- SCHEMBL45370
- CLORPRENALINE HYDROCHLORIDE MONOHYDRATE [MART.]
- Clorprenaline hydrochloride [USAN:JAN]
- Isoprophenamine hydrochloride monohydrate
- Restanolon
- CLORPRENALINE HYDROCHLORIDE [MART.]
- Cosmoline
- Conselt
- DTXSID80971284
- UNII-T6CRE6WE0W
-
- Inchi: 1S/C11H16ClNO.ClH.H2O/c1-8(2)13-7-11(14)9-5-3-4-6-10(9)12;;/h3-6,8,11,13-14H,7H2,1-2H3;1H;1H2
- InChI Key: DBPRUZCKPFOVDV-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1C(CNC(C)C)O.Cl.O
Computed Properties
- Exact Mass: 267.0792842g/mol
- Monoisotopic Mass: 267.0792842g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 163
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 33.3Ų
Experimental Properties
- Melting Point: 163-164°
Benzenemethanol,2-chloro-a-[[(1-methylethyl)amino]methyl]-,hydrochloride, hydrate (1:1:1) Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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